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Abstract

2-lodo-5-methoxyaniline is an organic compound of interest in synthetic chemistry,
particularly as a building block in the development of novel pharmaceutical agents. This
technical guide provides a summary of its known properties, including a detailed protocol for its
synthesis and available spectroscopic data. Notably, a comprehensive search of scientific
literature and crystallographic databases did not yield a publicly available single-crystal X-ray
diffraction study for this compound. Consequently, a detailed analysis of its crystal structure
and precise molecular geometry, including bond lengths and angles, cannot be presented at
this time. This document, therefore, focuses on the available experimental data and provides a
theoretical representation of its molecular structure.

Molecular Structure and Properties

2-lodo-5-methoxyaniline is characterized by a benzene ring substituted with an iodine atom, a
methoxy group, and an amino group at positions 2, 5, and 1, respectively.[1] The presence of
these functional groups makes it a versatile intermediate in organic synthesis.[1]

Table 1: General Properties of 2-lodo-5-methoxyaniline
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Property Value Reference
Molecular Formula C7HsINO [2][3]
Molecular Weight 249.05 g/mol [2]
Appearance Yellow solid [4]

Melting Point 40 °C [4]

CAS Number 153898-63-6 [2]

Synthesis of 2-lodo-5-methoxyaniline

A practical, transition-metal-free and base-free method for the synthesis of 2-iodoanilines,

including 2-lodo-5-methoxyaniline, has been reported through the decarboxylative iodination

of anthranilic acids.[4]

Experimental Protocol

The synthesis of 2-lodo-5-methoxyaniline (identified as compound 2q in the cited literature)

was achieved with a 52% yield.[4] The general procedure involves the reaction of the

corresponding anthranilic acid with an iodine source. The product was purified using flash

chromatography.[4]

Table 2: Spectroscopic Data for 2-lodo-5-methoxyaniline

Type

Data

1H NMR (400 MHz, CDCls)

5 7.48 (d, J =8.8 Hz, 1H), 6.42 (dd, J1 = 8.8 Hz,
J2 = 2.8 Hz, 1H), 6.32 (d, J = 2.8 Hz, 1H), 4.07
(s, 2H), 3.74 (s, 3H)

13C NMR (100 MHz, CDCIs)

0 161.2, 147.7, 139.3, 106.7, 100.6, 73.6, 55.4

HRMS (ESI)

m/z calculated for [C7HsINO+H]*: 249.9729,
found: 249.9720

Data sourced from a study on decarboxylative

iodination of anthranilic acids.[4]
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Molecular Geometry: A Theoretical Representation

In the absence of experimental crystallographic data, the molecular geometry of 2-lodo-5-
methoxyaniline can be depicted through a 2D structural diagram. The following diagram
illustrates the connectivity of the atoms in the molecule.
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Molecular structure of 2-lodo-5-methoxyaniline.

Conclusion

While a complete crystallographic and molecular geometry profile of 2-lodo-5-methoxyaniline
remains to be determined through single-crystal X-ray diffraction studies, this guide provides a
consolidated overview of the currently available chemical and spectroscopic information. The
provided synthesis protocol offers a practical route for obtaining this compound for further
research and development. Future crystallographic studies are essential to fully elucidate its
three-dimensional structure and intermolecular interactions, which would be invaluable for its
application in drug design and materials science.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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